Cas no 1805346-76-2 (Ethyl 4-amino-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 4-amino-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1805346-76-2
• MF: C₁₁H₁₁F₅N₂O₂
• MW: 298.209260225296
• CID: 4858489
• Update Time: 2025-10-29

Ethyl 4-amino-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H11F5N2O2/c1-2-20-7(19)4-5-3-6(17)8(10(12)13)9(18-5)11(14,15)16/h3,10H,2,4H2,1H3,(H2,17,18)
• InChI Key： SQWBNJXLZGTOPM-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(CC(=O)OCC)=NC=1C(F)(F)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-amino-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate

Research Briefing on Ethyl 4-amino-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate (CAS: 1805346-76-2)

Ethyl 4-amino-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate (CAS: 1805346-76-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its trifluoromethyl and difluoromethyl substituents, exhibits promising pharmacological properties, making it a subject of ongoing research in drug discovery and development.

Recent studies have focused on the synthesis and optimization of this compound, leveraging its fluorinated moieties to enhance metabolic stability and bioavailability. The presence of multiple fluorine atoms is known to improve binding affinity to target proteins and modulate pharmacokinetic properties, which is particularly valuable in the design of small-molecule inhibitors and enzyme modulators.

One notable application of Ethyl 4-amino-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate is in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that this compound exhibits inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for further optimization.

In addition to its kinase inhibitory properties, recent research has explored the compound's utility in agrochemical applications. The fluorinated pyridine scaffold is known to confer herbicidal and insecticidal activity, and derivatives of this compound have shown efficacy in controlling resistant pest populations. This dual applicability in both pharmaceutical and agrochemical domains underscores the versatility of Ethyl 4-amino-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate.

The synthetic route for this compound has also been a focus of recent investigations. Researchers have developed efficient methodologies to introduce the difluoromethyl and trifluoromethyl groups at the 3- and 2-positions of the pyridine ring, respectively. These advancements have enabled scalable production, which is critical for both preclinical studies and potential commercialization.

Looking ahead, further studies are needed to fully elucidate the compound's mechanism of action and optimize its pharmacological profile. Current efforts are directed toward structure-activity relationship (SAR) studies to identify analogs with improved potency and selectivity. Additionally, in vivo efficacy and toxicity studies will be essential to validate its therapeutic potential.

In conclusion, Ethyl 4-amino-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate represents a promising scaffold in medicinal and agrochemical research. Its unique fluorinated structure and demonstrated bioactivity make it a valuable candidate for further development. Continued research in this area is expected to yield novel therapeutics and agrochemicals with significant societal impact.